Cas no 61390-98-5 (Benzenemethanaminium, 4-amino-N,N,N-trimethyl-2-nitro-, bromide)

Benzenemethanaminium, 4-amino-N,N,N-trimethyl-2-nitro-, bromide structure
61390-98-5 structure
Product Name:Benzenemethanaminium, 4-amino-N,N,N-trimethyl-2-nitro-, bromide
CAS No:61390-98-5
MF:C10H16BrN3O2
MW:290.156941413879
CID:481120
PubChem ID:71396228
Update Time:2025-04-19

Benzenemethanaminium, 4-amino-N,N,N-trimethyl-2-nitro-, bromide Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium, 4-amino-N,N,N-trimethyl-2-nitro-, bromide
    • (4-amino-2-nitrophenyl)methyl-trimethylazanium,bromide
    • (4-Amino-2-nitrophenyl)-N,N,N-trimethylmethanaminium bromide
    • DTXSID90817806
    • 61390-98-5
    • Inchi: 1S/C10H16N3O2.BrH/c1-13(2,3)7-8-4-5-9(11)6-10(8)12(14)15;/h4-6H,7,11H2,1-3H3;1H/q+1;/p-1
    • InChI Key: BLSXBPWFLMSODD-UHFFFAOYSA-M
    • SMILES: [Br-].[O-][N+](C1C=C(C=CC=1C[N+](C)(C)C)N)=O

Computed Properties

  • Exact Mass: 272.9174
  • Monoisotopic Mass: 289.04259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 65.44
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